Cas no 879643-71-7 (Formamidine Hydroiodide)

Formamidine Hydroiodide is a chemical compound primarily used in organic synthesis and pharmaceutical applications. Its key advantages include its role as a versatile reagent in the preparation of heterocyclic compounds and as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The compound exhibits high reactivity due to the presence of both formamidine and hydroiodide functional groups, facilitating efficient transformations in nucleophilic substitution and condensation reactions. Its stability under controlled conditions and compatibility with various solvents make it a practical choice for laboratory and industrial processes. Formamidine Hydroiodide is particularly valued for its utility in constructing complex molecular frameworks with precision.
Formamidine Hydroiodide structure
Formamidine Hydroiodide structure
Product name:Formamidine Hydroiodide
CAS No:879643-71-7
MF:CH5IN2
MW:171.968271970749
MDL:MFCD28369273
CID:2090336
PubChem ID:253660464

Formamidine Hydroiodide Chemical and Physical Properties

Names and Identifiers

    • FormAmidinium Iodide
    • Formamidine Hydroiodide (Low water content)
    • FAI (Low water content)
    • Formamidinium Iodide (Low water content)
    • Formamidine Hydroiodide
    • F0974
    • Formamidine, hydriodide (7CI)
    • 1-Iodomethanediamine
    • Formamidine iodide
    • Formamidine monohydroiodide
    • Formamidinium iodide (FAI)
    • Iodoformamidine
    • Methanediamine, 1-iodo-
    • T73028
    • Formamidinium Iodid
    • methanimidamide;hydroiodide
    • SY057907
    • ethanimidamide, hydriodide (1:1)
    • BS-43985
    • 879643-71-7
    • QHJPGANWSLEMTI-UHFFFAOYSA-N
    • methanimidamide hydroiodide
    • F1263
    • MFCD28369273
    • Formamidine Hydroiodide (99.99%, trace metals basis) [for Perovskite precursor]
    • SCHEMBL7272878
    • MDL: MFCD28369273
    • Inchi: 1S/CH4N2.HI/c2-1-3;/h1H,(H3,2,3);1H
    • InChI Key: QHJPGANWSLEMTI-UHFFFAOYSA-N
    • SMILES: I.N=CN

Computed Properties

  • Exact Mass: 171.94975g/mol
  • Monoisotopic Mass: 171.94975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 10.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.9

Experimental Properties

  • Boiling Point: 127.9±0.0 °C at 760 mmHg
  • Flash Point: 31.1±0.0 °C
  • Sensitiveness: Sensitive to air / humidity

Formamidine Hydroiodide Security Information

Formamidine Hydroiodide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
1862414-1G
Formamidine hydroiodide, 98%
879643-71-7 98%
1G
¥ 812 2022-04-26
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
F1263-1G
Formamidine Hydroiodide (99.99%, trace metals basis) [for Perovskite precursor]
879643-71-7 >99.0%(T)
1g
¥190.00 2024-04-15
BAI LING WEI Technology Co., Ltd.
1862414-5G
Formamidine hydroiodide, 98%
879643-71-7 98%
5G
¥ 2650 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
901436-10G
Formamidine Hydroiodide
879643-71-7
10g
¥3464.81 2023-11-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F824046-5g
FormAmidinium Iodide
879643-71-7 99.5%
5g
¥1,316.00 2022-01-10
FUJIFILM
068-06761-5G
Formamidine Hydroiodide
879643-71-7
5g
JPY 22000 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F69900-5g
Formamidinium iodide
879643-71-7
5g
¥1118.0 2021-09-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
F0974-5G
Formamidine Hydroiodide (Low water content)
879643-71-7 >98.0%(T)(N)
5g
¥1490.00 2023-09-08
eNovation Chemicals LLC
D954836-25g
ethanimidamide, hydriodide (1:1)
879643-71-7 98.0%
25g
$160 2024-06-07
FUJIFILM
066-06762-25G
Formamidine Hydroiodide
879643-71-7
25g
JPY 77000 2023-09-15

Formamidine Hydroiodide Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen iodide ;  2 h, 0 °C
Reference
Fabrication of Efficient Formamidinium Tin Iodide Perovskite Solar Cells through SnF2-Pyrazine Complex
Lee, Seon Joo; et al, Journal of the American Chemical Society, 2016, 138(12), 3974-3977

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Hydrogen iodide
Reference
Passivating defects via 4-cyanobenzenaminium iodide enables 22.44% efficiency perovskite solar cells
Liang, Lusheng; et al, Electrochimica Acta, 2022, 413,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Hydrogen iodide Solvents: Ethanol ,  Water ;  2 h, rt
Reference
Carrier-Activated Polarization in Organometal Halide Perovskites
Li, Linkai; et al, Journal of Physical Chemistry C, 2016, 120(5), 2536-2541

Formamidine Hydroiodide Raw materials

Formamidine Hydroiodide Preparation Products

Formamidine Hydroiodide Related Literature

Additional information on Formamidine Hydroiodide

Formamidine Hydroiodide (CAS No. 879643-71-7): A Comprehensive Overview

Formamidine Hydroiodide, chemically known as Formamidine Hydroiodide, is a compound with the CAS number 879643-71-7. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural and functional properties. Formamidine Hydroiodide is an iodinated derivative of formamide, and its applications span across various domains, including medicinal chemistry, bioorganic synthesis, and the development of novel therapeutic agents.

The molecular structure of Formamidine Hydroiodide features a central formamide moiety substituted with an iodine atom at the nitrogen position. This structural feature imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The compound's ability to participate in nucleophilic substitution reactions and its role as a ligand in coordination chemistry have been extensively studied. Recent advancements in the synthesis of complex organic molecules have highlighted the utility of Formamidine Hydroiodide as a versatile building block.

In the realm of pharmaceutical research, Formamidine Hydroiodide has been explored for its potential applications in drug discovery. Its iodine substituent enhances its interaction with biological targets, making it a promising candidate for developing new pharmacophores. Studies have demonstrated its efficacy in modulating enzyme activity and binding to specific protein receptors. The compound's ability to act as a prodrug or a precursor for more complex molecules has opened new avenues in medicinal chemistry.

One of the most intriguing aspects of Formamidine Hydroiodide is its role in bioorganic synthesis. Researchers have leveraged its reactivity to construct intricate molecular frameworks, including heterocyclic compounds that exhibit significant biological activity. The use of Formamidine Hydroiodide as a starting material has led to the discovery of novel compounds with potential therapeutic benefits. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with inflammatory diseases.

The latest research on Formamidine Hydroiodide has also focused on its applications in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The ability to tune the electronic characteristics of materials by incorporating iodinated derivatives like Formamidine Hydroiodide has opened new possibilities for advanced technological applications.

Furthermore, the synthesis and handling of Formamidine Hydroiodide have been optimized to enhance yield and purity. Modern synthetic methodologies have enabled researchers to produce high-purity samples of this compound, facilitating more accurate and reliable experimental outcomes. Techniques such as crystallization, chromatography, and spectroscopic analysis have been refined to ensure the quality of Formamidine Hydroiodide used in research and industrial applications.

The safety profile of Formamidine Hydroiodide is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound. Additionally, adequate ventilation and storage conditions are essential to maintain stability and prevent degradation.

In conclusion, Formamidine Hydroiodide (CAS No. 879643-71-7) is a multifaceted compound with broad applications in pharmaceuticals, bioorganic synthesis, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, its significance in scientific innovation is likely to grow further.

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(CAS:879643-71-7)Formamidine Hydroiodide
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Purity:99%/99%
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Price ($):1241.0/312.0